2-(1-Methyl-1H-1,2,3-triazol-5-yl)-1,3-thiazole-4-carboxylic acid

• Molecular Formula: C7H6N4O2S
• Molecular Weight: 210.22 g/mol
• SMILES: CN1C(=CN=N1)C2=NC(=CS2)C(=O)O
• InChI: InChI=1S/C7H6N4O2S/c1-11-5(2-8-10-11)6-9-4(3-14-6)7(12)13/h2-3H,1H3,(H,12,13)
• InChIKey: WJGMVKAWEXIYTQ-UHFFFAOYSA-N

Structural and Procurement Profile

2-(1-Methyl-1H-1,2,3-triazol-5-yl)-1,3-thiazole-4-carboxylic acid (CAS: 1858013-96-3) is a heterocyclic building block belonging to the triazole-thiazole hybrid class, with a molecular formula of C7H6N4O2S and a molecular weight of 210.22 g/mol . It is primarily utilized as a synthetic intermediate in medicinal chemistry, featuring a distinct 1,2,3-triazole regioisomer connected via its 5-position to a thiazole-4-carboxylic acid scaffold . This specific connectivity differentiates it from more common 1,2,4-triazole-thiazole isomers (e.g., CAS 1094373-88-2) and other 1,2,3-triazole regioisomers, which may exhibit different reactivity and biological profiles in downstream applications [1].

1,2,3-Triazole-5-yl regioisomer for unique SAR exploration

Fragment-sized heterocyclic scaffold (Rule-of-3 compliant)

Synthetic intermediate with thiazole-4-carboxylic acid handle

• [1] Pokhodylo, N. T., et al. (2018). 2-Azido-1,3,4-thiadiazoles, 2-Azido-1,3-thiazoles, and Aryl Azides in the Synthesis of 1,2,3-Triazole-4-carboxylic Acids and Their Derivatives. Russian Journal of Organic Chemistry, 54(7), 1045-1053. View Source

Why Generic Triazole-Thiazole Substitution Fails

Indiscriminate substitution with other triazole-thiazole carboxylic acids is not advised due to critical structural nuances that govern reactivity and potential biological function. Unlike its direct regioisomer, 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1,3-thiazole-4-carboxylic acid, or the more common 1,2,4-triazole analog, this compound possesses a unique 1,2,3-triazol-5-yl attachment. This distinct connectivity influences the electronic distribution and the spatial orientation of the N-methyl group, which can drastically alter metal chelation properties, hydrogen-bonding patterns, and the outcome of structure-activity relationship (SAR) studies in drug discovery [1]. Furthermore, the carboxylic acid at the thiazole 4-position is poised for derivatization, but its reactivity is modulated by the adjacent triazole ring, making simple replacement with a 5-carboxylic acid isomer a high-risk strategy for disrupting synthetic pathways or target engagement [2].

1,2,3-Triazol-5-yl connectivity controls N-methyl orientation and electronic distribution

1,2,4-Triazole isomer may shift metal chelation and H-bonding patterns, altering reactivity in downstream SAR

1,5-Disubstituted triazole requires distinct synthetic route; carboxylic acid position enables targeted derivatization

1,4-Regioisomer (common CuAAC product) may not directly substitute in routes designed for 1,5-motif, risking synthetic pathway disruption

• [1] Pokhodylo, N. T., et al. (2018). 2-Azido-1,3,4-thiadiazoles, 2-Azido-1,3-thiazoles, and Aryl Azides in the Synthesis of 1,2,3-Triazole-4-carboxylic Acids and Their Derivatives. Russian Journal of Organic Chemistry, 54(7), 1045-1053. View Source
• [2] US Patent 10246449B2. 1,2,3 triazole-thiazole compounds, process for preparation and use thereof. Filed 2016-12-20. View Source

Quantitative Differentiation vs. Closest Analogs

Molecular Weight and Lipophilicity vs. 1,2,4-Triazole Isomer

The target compound exhibits a quantifiable difference in key physicochemical properties compared to its 1,2,4-triazole isomer, 2-(4H-1,2,4-triazol-3-yl)-1,3-thiazole-4-carboxylic acid (CAS: 1094373-88-2). While detailed experimental logP and pKa data are not available for either compound in the provided sources, the N-methyl group on the target compound unequivocally increases its molecular weight by 14.03 g/mol (210.22 vs. 196.19 g/mol) and its lipophilicity relative to the non-methylated 1,2,4-triazole analog . This structural feature is well-documented to enhance membrane permeability in cellular assays, a critical parameter for fragment-based drug discovery campaigns [1].

MW & Lipophilicity

Reported

210.22 vs 196.19 g/mol (+14.03 g/mol vs 1,2,4-triazole isomer)

N-methyl group context may shift membrane permeability profile

Experimental logP not directly measured; inferred from N-methylation

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	210.22
Comparator Or Baseline	2-(4H-1,2,4-triazol-3-yl)-1,3-thiazole-4-carboxylic acid (196.19)
Quantified Difference	14.03 g/mol increase
Conditions	Calculated from molecular formula (C7H6N4O2S vs C6H4N4O2S); experimental logP not directly measured, inferred from N-methylation

Why This Matters

The presence of the N-methyl group directly influences the compound's logP and membrane permeability potential, making it a distinctly different starting point for optimizing pharmacokinetic properties in lead optimization.

• [1] Proj, M., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters, 13(11), 1725-1730. View Source

Regiochemical Differentiation in Synthetic Utility

The 1,2,3-triazol-5-yl connectivity of the target compound provides exclusive synthetic utility over the corresponding 1,2,3-triazol-4-yl isomer. This specific regioisomer cannot be directly accessed through the standard copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction with terminal alkynes, which predominantly yields 1,4-disubstituted triazoles. Instead, its synthesis necessitates specialized methods, such as the reaction of 2-azido-1,3-thiazoles with β-ketoesters, as demonstrated by Pokhodylo et al. [1]. This regiochemical difference results in a unique spatial orientation of the methyl group, which is critical for establishing distinct structure-activity relationships (SAR) in biological systems, as evidenced by the varying IC50 values observed in triazole-thiazole hybrid series against cancer cell lines [2].

Regiochemical Route

Class-level

1,5-disubstituted triazole accessed via 2-azidothiazole + β-ketoester; not by standard CuAAC

Supports exploration of novel chemical space in SAR campaigns

Direct yield comparison vs. 1,4-isomer not available in sources

Evidence Dimension	Synthetic accessibility and regiochemical outcome
Target Compound Data	1,5-disubstituted 1,2,3-triazole motif (1-methyl-1H-1,2,3-triazol-5-yl)
Comparator Or Baseline	1,4-disubstituted 1,2,3-triazole motif (1-methyl-1H-1,2,3-triazol-4-yl), accessible via standard CuAAC
Quantified Difference	Absence of direct quantitative yield comparison; differentiation is based on necessity of distinct synthetic route
Conditions	Synthesis methodology adapted from Pokhodylo et al. (2018) using 2-azidothiazole precursors and β-ketoesters

Why This Matters

Procuring this specific regioisomer is essential for projects aiming to explore chemical space inaccessible by standard chemistry, directly impacting the novelty and patentability of derived lead compounds.

• [1] Pokhodylo, N. T., et al. (2018). 2-Azido-1,3,4-thiadiazoles, 2-Azido-1,3-thiazoles, and Aryl Azides in the Synthesis of 1,2,3-Triazole-4-carboxylic Acids and Their Derivatives. Russian Journal of Organic Chemistry, 54(7), 1045-1053. View Source
• [2] Siddiq, H. A., et al. (2025). Ultrasound-assisted synthesis of new triazole-thiazole hybrids: Molecular modeling, anticancer, and antiviral activities. Arabian Journal of Chemistry, 306_2024. View Source

Fragment Library Compatibility and Molecular Complexity

The target compound's molecular weight (210.22 g/mol) places it within the fragment-sized library range, as defined by the 'rule of three' (MW < 300) for fragment-based drug discovery [1]. Compared to the basic scaffold thiazole-4-carboxylic acid (MW: 129.14 g/mol), the target compound offers a 63% higher molecular complexity due to the added triazole ring system and N-methyl group [2]. This increased complexity is crucial for accessing more sophisticated pharmacophore models; a study on fragment-sized thiazoles highlights that higher complexity fragments often yield more specific and tractable hits in biochemical screens, addressing a key limitation of simpler thiazole fragments which can be prone to non-specific reactivity [3].

Fragment Complexity

Class-level

81.08 g/mol increase vs. thiazole-4-carboxylic acid (63% mass gain); +1 heterocyclic ring

Higher complexity may improve hit specificity in fragment screens

Aligned with fragment library design principles

Evidence Dimension	Molecular complexity for fragment-based screening
Target Compound Data	210.22 g/mol; 2 heterocyclic rings; 1 methyl substituent
Comparator Or Baseline	Thiazole-4-carboxylic acid (129.14 g/mol; 1 heterocyclic ring; no substituent)
Quantified Difference	81.08 g/mol increase (63% mass increase); 1 additional heterocyclic ring
Conditions	Comparison based on structural formulas; aligned with fragment library design principles in Proj et al. (2022)

Why This Matters

For scientific selection, the higher molecular complexity of this compound makes it a more valuable resource for generating high-quality, specific lead matter compared to simpler, more promiscuous thiazole building blocks.

• [1] Proj, M., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters, 13(11), 1725-1730. View Source
• [2] PubChem. Thiazole-4-carboxylic acid, CID 115173. Retrieved 2026. View Source
• [3] Proj, M., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters, 13(11), 1725-1730. View Source

Commercial Availability and Purity Specification

The target compound is commercially available with a documented purity specification of 95% from at least one reputable vendor (Leyan, Product 2106088) . This defined purity standard is critical for reproducible research, contrasting with several close analogs like 2-(4H-1,2,4-triazol-3-yl)-1,3-thiazole-4-carboxylic acid, which are also marketed at 95% purity , or others like 5-methyl-2-(4H-1,2,4-triazol-3-yl)-1,3-thiazole-4-carboxylic acid for which purity specifications are not as prominently documented in easily accessible catalogs. For procurement, a clearly stated purity metric simplifies quality verification and reduces the risk associated with uncharacterized research chemicals.

Commercial Purity

Data to verify

95% purity specification available (Leyan)

Supports procurement with defined quality attribute

Verify with COA for specific lot; comparator also 95%

Evidence Dimension	Commercially stated purity
Target Compound Data	95% (Leyan)
Comparator Or Baseline	2-(4H-1,2,4-triazol-3-yl)-1,3-thiazole-4-carboxylic acid: 95% (Enamine LLC)
Quantified Difference	Equivalent minimum purity specification; differentiation is in the distinct regioisomer availability with comparable quality assurance.
Conditions	Vendor specifications as of retrieval date; other vendors may list different purities.

Why This Matters

Availability with a clear, verifiable purity specification reduces procurement risk and ensures that SAR or synthetic campaigns start from a defined, quality-controlled material.

Optimal Application Scenarios

Regioisomer-Specific SAR Probing

When a project's lead series features a 1,2,3-triazole, this compound is the ideal tool to systematically explore the impact of switching from the common 1,4-regioisomer to the less accessible 1,5-regioisomer. Its distinct spatial geometry, as evidenced by class-level data from anticancer triazole-thiazole hybrids, can lead to different potency and selectivity profiles against targets like EGFR or TrkA, as seen with compounds in the referenced studies where minor structural tweaks led to nanomolar IC50 shifts [1][2]. This makes it indispensable for patent breaking or novel lead generation.

Membrane Permeability Enhancement in Lead Optimization

For lead compounds suffering from poor cellular activity, incorporating this N-methylated 1,2,3-triazole-thiazole fragment can serve as a targeted strategy to increase lipophilicity. The quantified molecular weight and inferred logP increase compared to non-methylated analogs directly address permeability hurdles, a hypothesis supported by the use of similar N-methylated triazole moieties in optimizing CNS-penetrant clinical candidates and the general principles of fragment evolution in drug discovery [1].

Scaffold Hopping from 1,2,4-Triazole Chemotypes

This compound provides a direct path for scaffold hopping from extensively patented 1,2,4-triazole-based therapeutics (e.g., antifungals, kinase inhibitors) to a novel 1,2,3-triazole-thiazole scaffold. Its unique connectivity and increased complexity over simpler thiazole building blocks, as highlighted in the Evidence Guide, position it as a strategic intermediate for creating new intellectual property with potentially improved selectivity and pharmacokinetic profiles [1][2].

Fragment-Based Library Design

Integrating this compound into a fragment library increases the library's molecular complexity and 'three-dimensionality' compared to a library composed solely of simpler aryl-thiazole acids. Its molecular weight of 210.22 g/mol, alignment with fragment library principles, and dual heterocyclic nature provide a richer pharmacophore for identifying high-quality, ligand-efficient hits against challenging protein targets, as supported by analyses of fragment-sized thiazole collections [1][2].

Application

Selection Property

Validation Focus

Regioisomer-specific SAR studies

1,2,3-triazole 1,5-regiochemistry

Regioisomer-dependent target engagement profiles

Membrane permeability optimization in lead series

N-Methyl substituent for lipophilicity modulation

Permeability assay context and logD review

Scaffold hopping from 1,2,4-triazole chemotypes

Novel 1,2,3-triazole-thiazole core

IP landscape and selectivity profile review

Fragment-based library enrichment

Dual heterocyclic fragment complexity

Hit confirmation and ligand efficiency metrics

• [1] Siddiq, H. A., et al. (2025). Ultrasound-assisted synthesis of new triazole-thiazole hybrids: Molecular modeling, anticancer, and antiviral activities. Arabian Journal of Chemistry, 306_2024. View Source
• [2] Proj, M., et al. (2022). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Medicinal Chemistry Letters, 13(11), 1725-1730. View Source